Cas no 1797716-16-5 (N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide)

• Product Name: N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide
• CAS No: 1797716-16-5
• MF: C₂₁H₂₃N₃O₂S
• MW: 381.491223573685
• CID: 5373156
• Update Time: 2025-06-08

N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[5-Cyclopropyl-3-(2-thienyl)-1H-pyrazol-1-yl]ethyl]-4-ethoxybenzamide
• N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide

• Inchi： 1S/C21H23N3O2S/c1-2-26-17-9-7-16(8-10-17)21(25)22-11-12-24-19(15-5-6-15)14-18(23-24)20-4-3-13-27-20/h3-4,7-10,13-15H,2,5-6,11-12H2,1H3,(H,22,25)
• InChI Key： COGIPWPGOHMKTE-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C2CC2)=CC(C2SC=CC=2)=N1)(=O)C1=CC=C(OCC)C=C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 606.9±55.0 °C(Predicted)
• pka: 14.56±0.46(Predicted)

Additional information on N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide

Professional Introduction to N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide (CAS No. 1797716-16-5)

N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This heterocyclic amide derivative is characterized by a pyrazole core fused with a thiophene ring, further functionalized with an ethyl chain and an ethoxy group on the benzamide moiety. The compound's molecular structure, denoted by the CAS number 1797716-16-5, suggests a high degree of complexity that may contribute to its distinct pharmacological profile.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can interact with multiple biological targets. The presence of both the pyrazole and thiophene moieties in N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide positions it as a promising candidate for developing novel therapeutic agents. These aromatic systems are well-documented for their ability to modulate various enzymatic and receptor pathways, making them valuable in the design of drugs targeting inflammatory, cardiovascular, and neurological disorders.

The 5-cyclopropyl substituent in the pyrazole ring adds an additional layer of structural complexity, which can influence both the solubility and metabolic stability of the compound. This feature is particularly important in drug development, as it can affect how the molecule is absorbed, distributed, metabolized, and excreted (ADME) in vivo. Studies have shown that cyclopropyl groups can enhance binding affinity to certain protein targets, potentially improving the efficacy of therapeutic interventions.

Moreover, the thiophen-2-yl group attached to the pyrazole ring introduces sulfur atoms into the molecular structure, which are known for their ability to participate in hydrogen bonding and hydrophobic interactions. These interactions are crucial for the compound's binding affinity and specificity to biological targets. The 4-ethoxybenzamide moiety further enhances the compound's pharmacological potential by providing a polar surface that can interact with hydrophilic regions of protein targets, thereby modulating their activity.

In recent years, there has been growing interest in exploring pyrazole-thiophene hybrids as lead compounds for drug discovery. These hybrids have shown promise in preclinical studies for their ability to inhibit key enzymes involved in disease pathogenesis. For instance, derivatives of this class have been investigated for their potential role in modulating inflammatory pathways by inhibiting cyclooxygenase (COX) enzymes or other pro-inflammatory cytokines. The structural features of N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide align well with these findings, suggesting its potential as an anti-inflammatory agent.

Additionally, the compound's ethoxy group on the benzamide moiety may contribute to its bioavailability by enhancing water solubility. This is particularly important for oral administration, where solubility plays a critical role in determining drug absorption and distribution. The presence of this group also allows for further chemical modifications, enabling researchers to fine-tune the pharmacokinetic properties of the molecule.

Current research in medicinal chemistry emphasizes the development of structure-based drug design strategies that leverage computational modeling and high-throughput screening techniques. N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}-4-ethoxybenzamide serves as an excellent example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups provides multiple sites for interaction with biological targets, making it a versatile scaffold for drug discovery.

The compound's potential applications extend beyond anti-inflammatory therapies. Preliminary studies suggest that it may also exhibit antimicrobial and antiviral properties due to its ability to disrupt essential biological pathways in pathogens. This broad spectrum of activity makes it an attractive candidate for developing combination therapies that target multiple disease mechanisms simultaneously.

In conclusion, N-{2-[5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-y]ethyl}-4-et h oxybenzamide (CAS No. 1797716 -16 -5) is a highly promising compound with significant potential in pharmaceutical research. Its complex molecular structure, characterized by a pyrazole-thiophene hybrid core, offers multiple opportunities for interaction with biological targets. The presence of functional groups such as cyclopropyl, thiophen -2 - yl, and ethoxybenzamide enhances its pharmacological profile, making it a valuable scaffold for developing novel therapeutic agents. Further research is warranted to fully elucidate its biological activities and explore its potential applications in medicine.